2-Fluoroisonicotinic acid
Cat. No. B1296461
:
402-65-3
M. Wt: 141.1 g/mol
InChI Key: JMPFWDWYGOWUFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[F:1][c:2]1[n:3][cH:4][cH:5][c:6]([CH3:8])[cH:7]1.[K+:14].[Mn:9](=[O:10])([O-:11])(=[O:12])=[O:13].[OH2:15]>>[F:1][c:2]1[n:3][cH:4][cH:5][c:6]([C:8]([OH:10])=[O:15])[cH:7]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Cc1ccnc(F)c1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[K+]
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
O=[Mn](=O)(=O)[O-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
O=C(O)c1ccnc(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
